Cas no 1805262-94-5 (4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol
• CAS No: 1805262-94-5
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4867539
• Update Time: 2025-05-25

4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-6-2-4(9)7(8(10)11)5(3-13)12-6/h2,8,13H,3H2,1H3
• InChI Key： HGRNDUIZMBQAJV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(CO)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol (CAS No. 1805262-94-5)

4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol, identified by its CAS number 1805262-94-5, is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound features a unique combination of functional groups, including a chloro substituent, a difluoromethyl group, and a methoxy moiety, which contribute to its reactivity and versatility. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for advanced chemical synthesis.

The structural attributes of 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol make it a valuable intermediate in the development of novel crop protection agents. With the growing global demand for sustainable agriculture, this compound has garnered attention for its role in creating next-generation pesticides and herbicides. Its difluoromethyl group, in particular, enhances metabolic stability, a critical factor in agrochemical efficacy. Recent studies highlight its potential in addressing resistance issues in pest management, a hot topic in modern farming practices.

In the pharmaceutical sector, CAS 1805262-94-5 is explored for its utility in drug discovery. The pyridine core is a common pharmacophore in medicinal chemistry, and the introduction of fluorine atoms often improves bioavailability and target binding. Researchers are investigating this compound for applications in central nervous system (CNS) therapeutics and anti-inflammatory drugs, aligning with the industry's focus on precision medicine. Its methanol side chain also offers opportunities for further derivatization, enabling the creation of diverse molecular libraries.

From a synthetic chemistry perspective, 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol presents intriguing challenges and opportunities. The presence of multiple functional groups allows for selective modifications, making it a favorite among chemists working on heterocyclic compounds. Recent advancements in catalysis and green chemistry have further amplified its relevance, as researchers seek eco-friendly routes to synthesize such complex molecules. This aligns with the broader trend of sustainable chemistry, a key focus area in academic and industrial R&D.

The commercial availability of CAS 1805262-94-5 has also sparked interest in material science. Its pyridine backbone and fluorine content suggest potential applications in organic electronics and coatings, where such compounds can influence material properties like conductivity and durability. As industries push for high-performance materials, this compound could play a pivotal role in innovation.

Quality control and analytical methods for 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol are critical for its successful application. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency. These protocols are essential for meeting regulatory standards, particularly in GMP environments, where precision is paramount.

In summary, 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-methanol (1805262-94-5) is a multifaceted compound with broad implications across agrochemicals, pharmaceuticals, and materials science. Its unique structure and functional groups position it as a key player in addressing contemporary challenges in these fields. As research progresses, this molecule is likely to gain even greater prominence in scientific and industrial communities.